N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C19H19N3O2S/c23-25(24,14-15-6-2-1-3-7-15)21-17-9-4-8-16(12-17)18-13-20-19-10-5-11-22(18)19/h1-4,6-9,12-13,21H,5,10-11,14H2
• InChI Key: WRHYSVKTSKDSQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC=C(N2C1)C3=CC(=CC=C3)NS(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

“N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-1-phenylmethanesulfonamide” is a complex organic compound. It contains a pyrrolo[1,2-a]imidazole core, which is a fused ring system incorporating both a pyrrole and an imidazole ring. This type of structure is found in various biologically active compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of imidazo[1,2-a]pyridines and related structures. For example, a study by Rozentsveig et al. (2013) explored the one-pot synthesis of N-(imidazo[1,2-a]pyridin-3-yl)sulfonamides, highlighting the formation of annulated heterocyclic derivatives in good yields, potentially applicable to the compound (Rozentsveig et al., 2013).
• Another approach to the synthesis of related chemical structures was described by Yu et al. (2014), where a simple and inexpensive one-pot synthesis method for N-(imidazo[1,2-a]pyridin-3-yl)sulfonamides was developed, using zinc chloride as a catalyst (Yu et al., 2014).

Biological Applications

• The biological applications of related chemical structures, particularly pyrrole–imidazole polyamides, have been explored in various studies. For instance, Meier et al. (2012) investigated the enhancement of cellular uptake and biological activity of Py–Im hairpin polyamides, which are known for their ability to disrupt protein–DNA interactions and modulate gene expression (Meier et al., 2012).
• Zhang et al. (2019) developed a new strategy for constructing a 3-phenyl-1H-pyrrolo-imidazo[1,2-a]pyridine backbone, which is closely related to the compound . This strategy could be applied for the rapid synthesis of new chemical libraries for biological research (Zhang et al., 2019).

Advanced Material Applications

• The compound's related derivatives have found applications in the synthesis of advanced materials. Volpi et al. (2017) synthesized 1,3-diarylated imidazo[1,5-a]pyridine derivatives, demonstrating their potential in optical applications with significant Stokes' shift range, which could be relevant for materials science research (Volpi et al., 2017).